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Compound of Interest

Compound Name: Yellamycin B

CAS No.: 119445-99-7

Cat. No.: B1684260

Get Quote

Executive Summary
Yellamycin B is a complex bioactive secondary metabolite belonging to the anthracycline class

of antibiotics.[1][2][3] Isolated from the fermentation broth of Streptomyces violaceus, it

represents a distinct structural variant within the anthracycline family, characterized by a unique

bis-glycosylation pattern and a specific oxidation state of the tetracyclic core.[1][2][3]

This guide provides a rigorous technical analysis of Yellamycin B, detailing its molecular

formula, structural connectivity, physicochemical properties, and the logic governing its isolation

and characterization.[1][2][3] It is designed for medicinal chemists and pharmacologists

requiring precise structural data for structure-activity relationship (SAR) studies or biosynthetic

engineering.[1][2][3]

Chemical Identity & Molecular Formula[1][2][3][4][5]
[6][7][8]
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Core Identifiers
The following data establishes the definitive chemical identity of Yellamycin B, distinguishing it

from structurally related congeners like daunorubicin or steffimycin.

Parameter Specification

Common Name Yellamycin B

CAS Registry Number 119445-99-7

PubChem CID 196756

Molecular Formula C₃₆H₄₈N₂O₁₁

Molecular Weight 684.8 g/mol

Exact Mass 684.3258 Da

Chemical Class Anthracycline glycoside

IUPAC Nomenclature
The systematic name reflects the tetracyclic anthraquinoid skeleton and the specific

stereochemical attachment of the sugar moieties: 7,10-bis[[4-(dimethylamino)-5-hydroxy-6-

methyloxan-2-yl]oxy]-9-ethyl-4,9,11-trihydroxy-8,10-dihydro-7H-tetracene-5,12-dione[1][2][3]

Detailed Structural Elucidation
The Aglycone Core
The scaffold of Yellamycin B is a 7,8,9,10-tetrahydrotetracene-5,12-dione derivative.[1][2][3]

Unlike typical anthracyclines (e.g., doxorubicin) which are often glycosylated only at the C7

position, Yellamycin B features a highly substituted A-ring.[1][2][3]

Chromophore: The B, C, and D rings form the planar anthraquinone chromophore

responsible for the compound's spectroscopic properties (UV-Vis absorption) and redox

activity.[1][2][3]

A-Ring Saturation: The ring containing the chiral centers (A-ring) is saturated (tetrahydro),

providing the flexibility required for the "half-chair" conformation.[1][2][3]
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Substitution Pattern:

C9: Quaternary center bearing an ethyl group and a tertiary hydroxyl group.[1][2][3]

C4 & C11: Phenolic/enolic hydroxyl groups involved in intramolecular hydrogen bonding

with the quinone carbonyls (C5, C12), stabilizing the structure.[1][2][3]

The Glycosidic Moieties
Yellamycin B is a bis-glycoside, a relatively rare feature that significantly influences its polarity

and DNA-binding kinetics.[1][2][3]

Sugar Identity: The saccharide units are identified as 2,3,6-trideoxy-3-(dimethylamino)-

hexose derivatives (structurally analogous to Rhodosamine).[1][2][3]

Attachment Points:

C7-O-Glycoside: The canonical attachment point for anthracyclines.[1][2][3]

C10-O-Glycoside: An additional sugar moiety at the C10 position.[1][2][3] This steric bulk

at C10 often modulates the interaction with Topoisomerase II, potentially altering the

resistance profile compared to mono-glycosylated variants.[1][2][3]

Structural Visualization (DOT)
The following diagram illustrates the hierarchical chemical architecture of Yellamycin B.
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Figure 1: Structural hierarchy of Yellamycin B, highlighting the bis-glycosylation pattern and

functional groups critical for bioactivity.[1][2][3]

Physicochemical Properties & Stability[1][2][3]
Understanding the physicochemical profile is critical for developing extraction protocols and

formulation strategies.[1][2][3]
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Property Description Causality/Implication

Appearance
Yellow to Orange Amorphous

Powder

Due to the extended

conjugation of the

anthraquinone chromophore.

[1][2][3]

Solubility

Soluble in CHCl₃, MeOH,

DMSO; Insoluble in Hexane,

H₂O

The lipophilic aglycone and

methylated sugars dictate

organic solubility; protonation

of amino groups increases

water solubility at acidic pH.[1]

[2][3]

pKa Basic (Sugar Amine)

The dimethylamino group on

the sugar confers basicity

(~pKa 7.5-8.5), allowing salt

formation (e.g., HCl salt) for

purification.[1][2][3]

UV-Vis Maxima ~230, 250, 430 nm

Characteristic of the

anthracycline chromophore.[1]

[2][3] The 430 nm band shifts

bathochromically in alkaline

solution (phenolate formation).

[1][2][3]

Isolation & Purification Protocol
Self-Validating Methodology: The following workflow utilizes the basicity of the sugar moieties

for a "pH-switch" purification, ensuring high specificity for Yellamycin B over neutral impurities.

Experimental Workflow
Fermentation: Cultivate Streptomyces violaceus in starch-soybean meal medium (28°C, 5-7

days).

Extraction (Solid-Liquid): Separate mycelium via centrifugation. Extract mycelial cake with

Acetone or Methanol (Yellamycin B is often intracellular or bound to the cell wall).[1][2][3]
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Extraction (Liquid-Liquid):

Concentrate organic extract.[1][2][3]

Partition against Ethyl Acetate at pH 9.0 (adjusted with dilute NaOH).

Rationale: At pH 9, the amino sugars are deprotonated (neutral), driving Yellamycin B into

the organic phase.[1][2][3]

Acid Wash (Purification):

Extract the Ethyl Acetate layer with 0.1 M HCl.[1][2][3]

Rationale: The amine becomes protonated (cationic), migrating into the aqueous phase,

leaving neutral lipids/pigments in the organic phase.[1][2][3]

Final Recovery:

Adjust aqueous phase back to pH 9.0.

Re-extract into Chloroform.[1][2][3]

Evaporate to dryness.[1][2][3]

Chromatography: Final purification via Silica Gel column (Chloroform:Methanol gradient) or

Sephadex LH-20.

Process Diagram (DOT)
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Figure 2: pH-modulated extraction workflow exploiting the basicity of Yellamycin B's amino-

sugar moieties.[1][2][3]
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Biosynthetic Logic
Yellamycin B is assembled via the Type II Polyketide Synthase (PKS) pathway, typical of

aromatic polyketides.[1][2][3]

Minimal PKS: Condensation of one propionyl-CoA (starter unit) and nine malonyl-CoA units

to form the poly-beta-keto chain.[1][2][3]

Cyclization: Aromatases and cyclases fold the chain into the tetracyclic anthracyclinone

skeleton.[1][2][3]

Tailoring:

Oxygenation: Introduction of hydroxyl groups at C4, C11.[1][2][3]

Glycosylation: Glycosyltransferases (GTs) attach the TDP-L-rhodosamine (or related

amino sugar) to the C7 and C10 hydroxyls of the aglycone.[1][2][3] The bis-glycosylation

implies the activity of a promiscuous GT or two distinct GTs acting at specific stages.[1][2]

[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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